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Compound of Interest

Compound Name: Terfenadine-d3

Cat. No.: B12057917

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the preparation of a standard stock

solution of Terfenadine-d3. This deuterated analog is commonly used as an internal standard

in quantitative analyses, particularly in pharmacokinetic and metabolism studies using mass

spectrometry.[1] Adherence to this protocol will ensure the accuracy, reproducibility, and

reliability of experimental results.

Compound Information
Terfenadine-d3 is a stable, isotopically labeled version of Terfenadine, a histamine H1 receptor

antagonist.[1][2] The incorporation of deuterium atoms results in a predictable mass shift,

allowing it to be distinguished from the unlabeled parent compound in analytical assays.[1]

Table 1: Chemical and Physical Properties of Terfenadine-d3
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Property Value Source(s)

Chemical Name

α-[4-(1,1-

Dimethylethyl)phenyl]-4-

(hydroxydiphenylmethyl)-1-

piperidinebutan-α,β,β-d3-ol

[1]

Molecular Formula C₃₂H₃₈D₃NO₂ [1][3][4]

Molecular Weight 474.69 g/mol [1][3]

CAS Number 192584-82-0 [1][3][4]

Appearance
White to off-white crystalline

powder/solid
[5][6]

Solubility

Soluble in Dimethyl Sulfoxide

(DMSO) and

Dimethylformamide (DMF) at

~10 mg/mL. Soluble in Ethanol

at ~0.25 mg/mL. Sparingly

soluble in aqueous buffers.

[7]

Storage (Solid)

Store at -20°C, away from

moisture, in a sealed

container.

[3][7]

Safety Precautions and Handling
Before handling Terfenadine-d3, users must review the complete Safety Data Sheet (SDS).[7]

The compound should be considered hazardous until further information is available.[7]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety glasses, and chemical-resistant gloves.[6]

Handling: Handle the compound in a well-ventilated area or a chemical fume hood to avoid

inhalation of dust. Avoid contact with skin and eyes.[6] Do not ingest.[7] Wash hands

thoroughly after handling.
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Disposal: Dispose of waste material in accordance with local, regional, and national

regulations.[8] Terfenadine may cause long-lasting harmful effects to aquatic life; avoid

release to the environment.[8]

Experimental Protocol: Preparation of a 10 mM
Stock Solution
This protocol describes the preparation of a high-concentration primary stock solution (e.g., 10

mM in DMSO) using the weighing method.[9] This stock can then be used to prepare more

dilute working solutions.

Required Materials and Equipment
Terfenadine-d3 (solid)

Anhydrous/High-purity Dimethyl Sulfoxide (DMSO)

Analytical balance (readable to at least 0.1 mg)

Weighing paper or boat

Spatula

Calibrated micropipettes and sterile tips

Appropriate size volumetric flask (e.g., 1 mL or 5 mL, Class A)

Vortex mixer and/or ultrasonic bath

Cryogenic storage vials (amber or covered with foil to protect from light)

Step-by-Step Procedure
Equilibration: Remove the container of Terfenadine-d3 from the freezer and allow it to

equilibrate to room temperature before opening to prevent condensation of moisture.

Calculation: Calculate the mass of Terfenadine-d3 required to prepare the desired volume

and concentration of the stock solution. The formula is:
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Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight (

g/mol )

Example for 1 mL of a 10 mM stock solution:

Mass (mg) = 10 mmol/L x 0.001 L x 474.69 g/mol = 4.7469 mg

Weighing: On an analytical balance, carefully weigh out the calculated mass (e.g., 4.75 mg)

of Terfenadine-d3 solid and record the exact weight.

Dissolution:

Transfer the weighed solid into the volumetric flask.

Add approximately half of the final desired volume of DMSO (e.g., 0.5 mL for a 1 mL final

volume).

Cap the flask and vortex thoroughly. If necessary, use an ultrasonic bath to ensure the

solid is completely dissolved.[3] Visually inspect the solution against a light source to

confirm there are no visible particles.

Final Volume Adjustment: Once the solid is fully dissolved, add DMSO to the calibration mark

of the volumetric flask.

Homogenization: Cap the flask and invert it several times to ensure the solution is

homogeneous.

Aliquoting and Storage:

Dispense the stock solution into clearly labeled, small-volume aliquots in cryogenic vials.

This practice minimizes contamination and degradation from repeated freeze-thaw cycles.

[3]

Store the aliquots at -20°C for short-term use (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[3]

Data Presentation: Stock Solution Calculations
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The following table provides pre-calculated masses of Terfenadine-d3 required for preparing

common stock solution concentrations. Always use the batch-specific molecular weight found

on the product's Certificate of Analysis if available.[3]

Table 2: Mass of Terfenadine-d3 Required for Stock Solutions

Desired
Concentration

Volume for 1 mg Volume for 5 mg Volume for 10 mg

1 mM 2.1066 mL 10.5332 mL 21.0664 mL

5 mM 0.4213 mL 2.1066 mL 4.2133 mL

10 mM 0.2107 mL 1.0533 mL 2.1066 mL

(Calculations are

based on a Molecular

Weight of 474.69

g/mol )[1][3]

Visualization of the Experimental Workflow
The following diagram illustrates the key steps in the preparation of the Terfenadine-d3 stock

solution.
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Caption: Workflow for preparing a Terfenadine-d3 standard stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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